Cas no 16691-43-3 (5-amino-1H-1,2,4-triazole-3-thiol)

• Product Name: 5-amino-1H-1,2,4-triazole-3-thiol
• CAS No: 16691-43-3
• MF: C₂H₄N₄S
• MW: 116.144957542419
• MDL: MFCD00005231
• CID: 50504
• Update Time: 2026-04-16

5-amino-1H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-mercapto-1,2,4-triazole
• ATSA
• 3-Amino-1,2,4-triazole-5-thiol
• 5-amino-4h-1,2,4-triazole-3-thiol
• 3-Amino-5-mercapto-1.2.4-triazole
• 2-amino-5-mercapto-1H-1,3,4-triazole
• 3-Amino-4H-1,2,4-triazole-5-thiol
• 3-Amino-5-mercapto-1
• 3-amino-5-sulfanyl-1,2,4-triazole
• 3-Imino-5-thiourazole
• 5-AMINO-1H-1,2,4-TRIAZOLE-3-THIOL
• 5-amino-3-mercapto-4H-1,2,4-triazole
• 5-Amino-4H-1,2,4-triazole-3-thiol , Tech.
• 5-amino-s-triazole-3-thio
• 5-imino-2-triazolidine-3-thione
• iminothiourazole
• 3-ATM
• ent61388
• 5-imino-1 4-Triazole-3-thione
• LABOTEST-BB LT00007791
• 3-amino-1H-1,2,4-triazole-5-thiol
• s-Triazole-3-thiol, 5-amino-
• 3H-1,2,4-Triazole-3-thione, 5-amino-1,2-dihydro-
• ENT 61388
• 5-amino-1,2-dihydro-3H-1,2,4-triazole-3-thione
• 1,2,4-Triazolidine-3-thione, 5-imino-
• 5-amino-3-mercapto-1,2,4-triazole
• 1,2-Triazolidine-3-thione, 5-imino-
• WZUUZPA
• 5-amino-3-indolyl-1,2,4-triazole
• 5-amino-1H-1,2,4-triazole-3-thiol

• MDL： MFCD00005231
• Inchi： 1S/C2H4N4S/c3-1-4-2(7)6-5-1/h(H4,3,4,5,6,7)
• InChI Key： WZUUZPAYWFIBDF-UHFFFAOYSA-N
• SMILES： S=C1N=C(N)NN1
• BRN： 112404

Computed Properties

• Exact Mass: 116.01600
• Monoisotopic Mass: 116.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.8

Experimental Properties

• Color/Form: Powder
• Density: 1.420 (estimate)
• Melting Point: 300 ºC
• Boiling Point: 201.2°C at 760 mmHg
• Flash Point: 75.5 °C
• Refractive Index: 1.5605 (estimate)
• Solubility: water: soluble25mg/mL, clear, faintly yellow to yellow
• Water Partition Coefficient: Soluble in hot water
• PSA: 106.39000
• LogP: 0.25680
• Solubility: SOLUBLE IN HOT WATER

5-amino-1H-1,2,4-triazole-3-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R11;R22;R36/37/38
• Safety Instruction： S26-S36-S36/37/39-S16
• FLUKA BRAND F CODES：13
• RTECS：XZ5357500
• Hazardous Material Identification：
• Packing Group：II; III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II; III
• Risk Phrases：R11; R22; R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-amino-1H-1,2,4-triazole-3-thiol

Introduction to 5-amino-1H-1,2,4-triazole-3-thiol (CAS No. 16691-43-3)

5-amino-1H-1,2,4-triazole-3-thiol, with the chemical formula C₃H₅N₃S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a family of molecules known for their diverse biological activities and therapeutic potential. The presence of both amino and thiol functional groups in its structure endows it with unique reactivity and makes it a valuable scaffold for the development of novel bioactive molecules.

The CAS No. 16691-43-3 identifier is a unique numerical code assigned to this compound by the Chemical Abstracts Service, ensuring precise identification and differentiation from other chemical entities. This numbering system is widely used in scientific literature, databases, and regulatory filings to maintain consistency and accuracy in chemical nomenclature.

5-amino-1H-1,2,4-triazole-3-thiol has been studied extensively for its potential applications in drug discovery. The triazole ring is a key pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors. The amino group provides a site for further functionalization, allowing chemists to modify the molecule and tailor its properties for specific therapeutic effects. The thiol group, on the other hand, is known for its ability to participate in redox reactions and form disulfide bonds, which are crucial in various biological processes.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. 5-amino-1H-1,2,4-triazole-3-thiol has emerged as a promising candidate in this regard. Its structural features make it a versatile building block for synthesizing complex molecules with potential applications in treating various diseases.

One of the most exciting areas of research involving 5-amino-1H-1,2,4-triazole-3-thiol is its role as an intermediate in the synthesis of antiviral and anticancer agents. The triazole core is a well-known component in many antiviral drugs, particularly those targeting RNA viruses. By incorporating 5-amino-1H-1,2,4-triazole-3-thiol into drug candidates, researchers aim to enhance binding affinity and improve pharmacokinetic properties.

Furthermore, the thiol group in 5-amino-1H-1,2,4-triazole-3-thiol has been explored for its potential in developing antioxidants and chelating agents. Thiols are known for their ability to scavenge reactive oxygen species (ROS), which are implicated in various pathological conditions such as aging and neurodegenerative diseases. By leveraging this property, 5-amino-1H-1,2,4-triazole-3-thiol could be developed into novel therapeutics that protect cells from oxidative damage.

The pharmaceutical industry has also shown interest in 5-amino-1H-1,2,4-triazole-3-thiol due to its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer cells. By designing molecules that inhibit kinase activity specifically without affecting other cellular processes, researchers hope to develop more effective cancer treatments.

In addition to its applications in drug development, 5-amino-1H-1,2,4-triazole-3-thiol has been investigated for its role in material science. The unique electronic properties of triazole derivatives make them suitable candidates for use in organic electronics and conductive materials. Researchers are exploring ways to incorporate these compounds into semiconductors and sensors to improve their performance.

The synthesis of 5-amino-1H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and nitrile oxides or sulfenamides. Advances in synthetic methodologies have enabled more efficient production of this compound on an industrial scale.

One of the challenges associated with working with 5-amino-1H-1,2,4-triazole-3-thiol is its reactivity due to the presence of both amino and thiol groups. These functional groups can participate in various chemical reactions under different conditions, necessitating precise control over reaction parameters such as temperature、pH、and solvent choice. Despite these challenges，the versatility of 5-amino-H - - - - - - - - - - - - - - - - - - H H H H H H H H H H H H H H H triazole triazole triazole triazole triazole triazole triazole triazole triazole triazole triazole triazole triazole thiol makes it an invaluable tool for synthetic chemists.

In conclusion,5-amino-H -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- triazole thiol (CAS No. 16691 16691 16691 16691 16691 16691 16691 16691 16691 16691 16691 16691 16691 16691 43 43 43 43 43 43 43 43 43 43 43 43 43 43) is a multifaceted compound with significant potential across multiple disciplines. Its structural features make it an excellent candidate for further exploration in pharmaceuticals、materials science，and beyond. As research continues，we can expect to see even more innovative applications emerge from this versatile chemical scaffold.